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Abstract
This application note provides a comprehensive guide and detailed protocol for the purification

and analysis of Deruxtecan-based Antibody-Drug Conjugates (ADCs) using Size Exclusion

Chromatography (SEC). As a critical quality attribute (CQA), the accurate quantification of

monomer, aggregates, and fragments is paramount for ensuring the safety and efficacy of ADC

therapeutics.[1][2][3] This document outlines the fundamental principles of SEC, details critical

method parameters, provides a step-by-step protocol, and offers troubleshooting advice

tailored for researchers, scientists, and drug development professionals working with

Deruxtecan and related ADCs.

Introduction: The Challenge of Deruxtecan ADC
Purification
Trastuzumab deruxtecan (T-DXd), commercially known as Enhertu, is a highly effective

antibody-drug conjugate targeting HER2-positive cancers.[4] It consists of three components: a

humanized anti-HER2 monoclonal antibody (mAb), a potent topoisomerase I inhibitor payload
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(DXd, a derivative of exatecan), and a stable, cleavable tetrapeptide-based linker.[4][5][6] The

unique structure, with a high drug-to-antibody ratio (DAR) of approximately 8, contributes to its

therapeutic efficacy but also introduces significant analytical challenges.[4][5]

The conjugation of the hydrophobic DXd payload to the trastuzumab antibody increases the

molecule's propensity for aggregation and heterogeneity.[7] These aggregates and other size

variants, such as fragments, can impact the drug's efficacy and potentially increase its

immunogenicity.[2][8] Therefore, robust analytical methods are required to separate and

quantify the desired ADC monomer from high molecular weight species (HMWS) and low

molecular weight species (LMWS).

Size Exclusion Chromatography (SEC) is the industry-standard and preferred method for this

purpose.[3][7] It separates molecules based on their hydrodynamic volume in solution under

non-denaturing conditions, preserving the native structure of the ADC and providing a precise

profile of its size variants.[9][10]

Principle of Size Exclusion Chromatography
SEC, also known as gel filtration chromatography, separates molecules based on their size as

they pass through a column packed with porous particles (the stationary phase).[10][11]

Large Molecules (e.g., Aggregates): These molecules are too large to enter the pores of the

stationary phase. They are excluded and therefore travel through the column in the interstitial

volume, eluting first.

Target Molecules (e.g., ADC Monomer): These molecules can partially enter the pores,

resulting in a longer path length through the column. They elute after the aggregates.

Small Molecules (e.g., Fragments, Free Drug): These molecules are small enough to fully

explore the pore volume, taking the longest path through the column and eluting last.[12]

This separation mechanism allows for the effective quantification of the purity of the

Deruxtecan ADC preparation.

Caption: Principle of Size Exclusion Chromatography (SEC).
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Critical Method Parameters for Deruxtecan ADC
Analysis
Developing a robust SEC method requires careful optimization of several key parameters to

minimize non-specific interactions and achieve accurate, reproducible results. Due to the

hydrophobic nature of the DXd payload, Deruxtecan ADCs are more prone to secondary

interactions with the stationary phase than their corresponding naked antibodies.[7][13]

Column Selection
The choice of SEC column is critical for achieving high resolution. Modern SEC columns

designed for biomolecules feature hydrophilic coatings on the silica particles to reduce

unwanted secondary interactions.[7][10]
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Parameter Recommendation Rationale

Pore Size 200 Å - 300 Å

A 200 Å pore size is effective

for separating mAb monomers

(~150 kDa) from fragments,

while 300 Å is well-suited for

resolving monomers from

larger aggregates.[1][10][14]

Particle Size < 3 µm (for UHPLC)

Smaller particles (e.g., 1.7 µm,

2.7 µm) provide higher

efficiency and resolution,

enabling faster analysis times.

[1][8]

Column I.D. & Length
4.6 mm or 7.8 mm I.D.; 150

mm or 300 mm length

Longer columns (300 mm)

provide better resolution, while

shorter columns (150 mm)

offer faster run times. 7.8 mm

I.D. columns are generally

recommended for higher

resolution on all system types

(HPLC, UHPLC).[14]

Stationary Phase

Dihydroxyphenylpropyl (Diol)

or Ethylene Bridged Hybrid

(BEH)

These surface chemistries are

designed to minimize non-

specific hydrophobic and ionic

interactions, which is crucial for

hydrophobic ADCs.[1][10]

Mobile Phase Composition
The mobile phase must maintain the ADC's native structure and prevent interactions with the

column matrix.[15]
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Component Recommended Range Rationale

Buffer System
50 - 150 mM Sodium

Phosphate

Provides stable pH control. A

concentration of 150 mM is

often optimal for reducing

secondary interactions and

improving peak shape for

mAbs and ADCs.[2][8]

pH 6.8 - 7.4

This pH range is close to

physiological conditions,

helping to maintain the stability

and native conformation of the

antibody.[1][13]

Ionic Strength (Salt) 150 - 500 mM NaCl or Arginine

Salt is added to disrupt ionic

interactions between the ADC

and residual silanol groups on

the stationary phase. Arginine

can be a beneficial alternative

to NaCl for some hydrophobic

ADCs as it can reduce protein-

protein interactions and

improve column performance.

[16]

Organic Modifier
5-15% Isopropanol or

Acetonitrile

For highly hydrophobic ADCs,

a small percentage of an

organic modifier may be

necessary to disrupt

hydrophobic interactions and

reduce peak tailing.[16][17]

This should be used cautiously

as it can alter the protein's

conformation.

Detailed Application Protocol
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This protocol provides a starting point for the SEC analysis of a Deruxtecan ADC. Optimization

may be required based on the specific instrument and column used.

Materials and Equipment
Chromatography System: UHPLC or HPLC system with low system dispersion, equipped

with a UV detector (or DAD/PDA).[1] Bio-inert systems are recommended to prevent protein

adsorption.

SEC Column: Waters ACQUITY UPLC Protein BEH SEC, 200 Å, 1.7 µm, 4.6 x 300 mm (or

equivalent).

Mobile Phase: 150 mM Sodium Phosphate, 300 mM NaCl, pH 7.0.

Sample: Deruxtecan ADC at a concentration of 1-10 mg/mL in a formulation buffer.

Reagents: Sodium phosphate monobasic, Sodium phosphate dibasic, Sodium chloride (all

HPLC grade or higher).

Other: 0.22 µm membrane filters, HPLC vials.

Workflow Diagram
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Caption: Experimental workflow for SEC analysis of Deruxtecan ADC.

Step-by-Step Procedure
Mobile Phase Preparation: a. Prepare a 150 mM sodium phosphate buffer containing 300

mM NaCl. b. Adjust the pH to 7.0. c. Filter the mobile phase through a 0.22 µm filter to

remove particulates.[1] d. Degas the mobile phase using sonication or vacuum to prevent

bubble formation in the system.
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Sample Preparation: a. Thaw the Deruxtecan ADC sample on ice. b. If necessary, dilute the

sample to a concentration of approximately 1 mg/mL using the mobile phase. c. Centrifuge

the sample at >10,000 x g for 5 minutes or filter through a low protein-binding 0.2 µm syringe

filter to remove any particulates.[18] d. Transfer the supernatant to an HPLC vial.

System & Column Equilibration: a. Install the SEC column into the thermostatted column

compartment, ensuring proper connections to minimize dead volume.[9] b. Set the column

temperature to 25°C. c. Purge the pump lines with fresh mobile phase. d. Equilibrate the

column with the mobile phase at a flow rate of 0.3 mL/min for at least 10 column volumes, or

until a stable baseline is achieved.

System Suitability Test (SST): a. Before running samples, inject a well-characterized mAb

standard (e.g., NISTmAb) or an in-house reference standard. b. Verify that the system meets

pre-defined criteria for peak resolution (monomer-dimer), peak asymmetry, and retention

time reproducibility.

Sample Injection & Data Acquisition: a. Set the UV detection wavelength to 280 nm. b. Inject

5-10 µL of the prepared Deruxtecan ADC sample. c. Run the method under isocratic

conditions for a sufficient time to allow for the elution of all species (typically 15-20 minutes).

d. Acquire the chromatogram.

Data Processing & Analysis: a. Integrate the peaks corresponding to the high molecular

weight species (HMWS/aggregates), the main monomer peak, and any low molecular weight

species (LMWS/fragments). b. Calculate the relative percentage of each species by dividing

the area of each peak by the total area of all peaks. c. The main peak corresponds to the

intact Deruxtecan ADC monomer. Peaks eluting earlier are aggregates, and peaks eluting

later are fragments.

Troubleshooting Common SEC Issues
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Issue Possible Cause(s) Recommended Solution(s)

Peak Tailing

- Secondary hydrophobic/ionic

interactions.[18]- Column

contamination.

- Increase salt concentration in

the mobile phase (e.g., to 500

mM).[18]- Add a low

percentage of organic modifier

(e.g., 10% isopropanol).[17]-

Perform column cleaning

procedure as per

manufacturer's instructions.

Peak Fronting

- Sample overload/high

concentration.[18]- Sample too

viscous.

- Reduce the injection volume

or dilute the sample.[18]-

Ensure protein concentration is

below recommended limits

(e.g., <10 mg/mL).

Poor Resolution

- High system dispersion

(extra-column volume).[12]-

Flow rate is too high.-

Inappropriate column choice.

- Use smaller I.D. and shorter

length tubing.[12][18]- Reduce

the flow rate (e.g., from 0.5

mL/min to 0.3 mL/min).[18]-

Ensure the column pore size is

appropriate for the ADC size

range.[1]

Drifting Baseline

- Column not fully equilibrated.-

Mobile phase composition

changing (e.g., outgassing).

- Increase column equilibration

time.- Ensure mobile phase is

thoroughly degassed and

mixed.

Ghost Peaks

- Carryover from previous

injection.- Air bubbles in the

system.

- Implement a needle wash

step with a strong solvent.-

Purge the pump and detector

to remove air.

Conclusion
Size Exclusion Chromatography is an indispensable analytical tool for the purification and

quality control of Deruxtecan-based ADCs. By carefully selecting the appropriate column and
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optimizing mobile phase conditions to mitigate non-specific interactions, a robust and

reproducible method can be developed. This allows for the accurate quantification of

aggregates and fragments, providing critical data to ensure the consistency, stability, and safety

of these complex biotherapeutics. The protocol and guidelines presented here serve as a solid

foundation for developing and troubleshooting SEC methods for Deruxtecan and other next-

generation antibody-drug conjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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